2-(3-Hydroxyphenyl)-4-nitrobenzoic acid

• IUPAC Name: 2-(3-hydroxyphenyl)-4-nitrobenzoic acid
• InChI: InChI=1S/C13H9NO5/c15-10-3-1-2-8(6-10)12-7-9(14(18)19)4-5-11(12)13(16)17/h1-7,15H,(H,16,17)
• InChI Key: RZFZQPNBBZYUOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C13H9NO5
• DSSTOX Substance ID: DTXSID10688712
• Molecular Weight: 259.21 g/mol
• CAS No.: 1251836-94-8

Description

2-(3-Hydroxyphenyl)-4-nitrobenzoic acid is a nitro-substituted benzoic acid derivative with a hydroxyphenyl group at the 2-position and a nitro group at the 4-position of the benzoic acid backbone. The compound’s dual functionality—a nitro group (electron-withdrawing) and a phenolic hydroxyl group (electron-donating)—suggests unique solubility, acidity, and reactivity profiles compared to simpler nitrobenzoic acids like 4-nitrobenzoic acid (CAS 62-23-7) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Hydroxyphenyl)-4-nitrobenzoic acid typically involves the nitration of 2-(3-Hydroxyphenyl)benzoic acid. The nitration process can be carried out using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions to ensure the selective introduction of the nitro group at the desired position.

Nitration Reaction:

Industrial Production Methods

Industrial production of 2-(3-Hydroxyphenyl)-4-nitrobenzoic acid may involve similar nitration processes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and safety of the production process. Additionally, the purification steps may include crystallization, filtration, and recrystallization to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-(3-Hydroxyphenyl)-4-nitrobenzoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a corresponding quinone derivative.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst or metal hydrides.

Substitution: The hydroxy group can participate in nucleophilic substitution reactions to form ethers or esters.

Common Reagents and Conditions

• Oxidation

  Reagents: Potassium permanganate, chromium trioxide.

  Conditions: Typically carried out in acidic or basic medium at elevated temperatures.

• Reduction

  Reagents: Hydrogen gas with palladium on carbon (Pd/C) catalyst, sodium borohydride.

  Conditions: Reduction reactions are usually performed under mild conditions to prevent over-reduction.

• Substitution

  Reagents: Alkyl halides, acyl chlorides.

  Conditions: Reactions are carried out in the presence of a base such as sodium hydroxide or pyridine to facilitate the nucleophilic attack.

Major Products Formed

Oxidation: Formation of quinone derivatives.

Reduction: Formation of 2-(3-Hydroxyphenyl)-4-aminobenzoic acid.

Substitution: Formation of ethers or esters depending on the substituent introduced.

Scientific Research Applications

2-(3-Hydroxyphenyl)-4-nitrobenzoic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules. It serves as an intermediate in the preparation of dyes, pigments, and pharmaceuticals.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(3-Hydroxyphenyl)-4-nitrobenzoic acid depends on its chemical structure and the specific biological target it interacts with. The hydroxy group can form hydrogen bonds with biological molecules, while the nitro group can participate in redox reactions. These interactions can modulate the activity of enzymes, receptors, and other molecular targets, leading to various biological effects.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Table 1 summarizes key structural features of 2-(3-Hydroxyphenyl)-4-nitrobenzoic acid and related compounds:

Compound Name	Substituents	Functional Groups	CAS Number
2-(3-Hydroxyphenyl)-4-nitrobenzoic acid	2-(3-hydroxyphenyl), 4-nitro	-COOH, -NO₂, -OH	Not available
4-Nitrobenzoic acid	4-nitro	-COOH, -NO₂	62-23-7
2-(Acetylamino)-4-nitrobenzoic acid	2-acetylamino, 4-nitro	-COOH, -NO₂, -NHCOCH₃	951-97-3
4-Hydroxy-3-nitrobenzoic acid	3-nitro, 4-hydroxy	-COOH, -NO₂, -OH	616-82-0
2-(4-Methoxyanilino)-4-nitrobenzoic acid	4-methoxyanilino, 4-nitro	-COOH, -NO₂, -NH-C₆H₄-OCH₃	91-42-9
3-Nitrobenzoic acid	3-nitro	-COOH, -NO₂	Not provided

Key Observations :

• The position and nature of substituents significantly influence properties.
• Electron-withdrawing groups (e.g., -NO₂) reduce electron density on the aromatic ring, while electron-donating groups (e.g., -OH, -OCH₃) enhance it, modulating reactivity in condensation and electrophilic substitution reactions .

Solubility and Thermodynamic Properties

4-Nitrobenzoic acid (CAS 62-23-7) serves as a benchmark. Its solubility in organic solvents (e.g., alcohols, ethers) has been extensively modeled using the Abraham solvation equation, yielding solute descriptors:

• E (excess molar refraction) = 0.990
• S (dipolarity/polarizability) = 1.520
• A (hydrogen-bond acidity) = 0.680
• B (hydrogen-bond basicity) = 0.440
• L (log L for gas-to-solvent partitioning) = 5.7699 .

For 2-(3-Hydroxyphenyl)-4-nitrobenzoic acid , the additional hydroxyl group is expected to:

• Increase hydrogen-bonding capacity (A and B descriptors) compared to 4-nitrobenzoic acid.
• Enhance solubility in protic solvents (e.g., water, ethanol) but reduce it in nonpolar solvents due to polarity.

4-Hydroxy-3-nitrobenzoic acid (CAS 616-82-0) demonstrates higher aqueous solubility (log₁₀c₁,W ≈ −2.5) than 4-nitrobenzoic acid (log₁₀c₁,W = −2.98) due to synergistic effects of -OH and -NO₂ groups .

Reactivity in Condensation Reactions

Electron-withdrawing substituents like -NO₂ slow down condensation reactions with diamines compared to electron-donating groups. For example:

• 4-Nitrobenzoic acid requires longer reaction times than unsubstituted benzoic acid due to reduced nucleophilicity at the carboxyl group .
• In contrast, 2-(3-Hydroxyphenyl)-4-nitrobenzoic acid may exhibit intermediate reactivity: the -NO₂ group deactivates the ring, but the -OH group (meta to -NO₂) could donate electrons via resonance, partially offsetting this effect.